2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine

• IUPAC Name: 2-(3-chlorophenyl)-N-[(4-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C16H18ClNO/c1-19-16-7-5-14(6-8-16)12-18-10-9-13-3-2-4-15(17)11-13/h2-8,11,18H,9-10,12H2,1H3
• InChI Key: RQYRWDOJDPZEPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCCC2=CC(=CC=C2)Cl
• Molecular Formula: C16H18ClNO
• Molecular Weight: 275.77 g/mol

Description

2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine, also known as 3-Cl-4-MBZEA, is a chemical compound that belongs to the class of phenethylamines. It is a research chemical that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine is not fully understood. However, it is believed to act by binding to the serotonin transporter (SERT) and causing the release of serotonin from presynaptic neurons. This leads to an increase in extracellular serotonin levels, which can activate various serotonin receptors in the brain. Additionally, 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine has been shown to inhibit the reuptake of norepinephrine and dopamine, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine are complex and depend on various factors such as dosage, administration route, and individual differences. Some of the reported effects include increased locomotor activity, hyperthermia, and anxiogenic effects. Additionally, 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine has been shown to increase the release of prolactin and corticosterone in rats, indicating its potential involvement in the regulation of stress and reproductive behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine in lab experiments is its selectivity for the serotonin system. This allows researchers to study the specific effects of serotonin on various physiological and behavioral processes. Additionally, its ability to release multiple neurotransmitters makes it a valuable tool for studying the interactions between different neurotransmitter systems.
However, there are also some limitations to using 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine in lab experiments. One of the main limitations is its potential toxicity, particularly at high doses. Additionally, its effects can be highly variable depending on various factors, making it difficult to replicate results across different studies.

Future Directions

There are several future directions for research on 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine. One area of interest is its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to understand the long-term effects of 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine on the brain and behavior. Finally, more studies are needed to explore the potential interactions between 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine and other neurotransmitter systems, such as the glutamate and GABA systems.
Conclusion
In conclusion, 2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine is a research chemical that has gained significant attention in recent years due to its potential applications in scientific research. Its ability to selectively release serotonin and inhibit the reuptake of norepinephrine and dopamine makes it a valuable tool for studying the interactions between different neurotransmitter systems. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

2-(3-chlorophenyl)-N-(4-methoxybenzyl)ethanamine has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to act as a selective serotonin releasing agent (SSRA) and a serotonin-norepinephrine-dopamine releasing agent (SNDRA). This means that it can increase the levels of serotonin, norepinephrine, and dopamine in the brain, leading to various physiological and behavioral effects.